4-Cyano-4-(piperidin-1-yl)cyclohexyl benzoate

• CAS No.: 60756-85-6
• Molecular Formula: C19H24N2O2
• Molecular Weight: 312.4 g/mol
• IUPAC Name: (4-cyano-4-piperidin-1-ylcyclohexyl) benzoate
• InChI: InChI=1S/C19H24N2O2/c20-15-19(21-13-5-2-6-14-21)11-9-17(10-12-19)23-18(22)16-7-3-1-4-8-16/h1,3-4,7-8,17H,2,5-6,9-14H2
• InChI Key: PYZAMTMCPZZWNC-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2(CCC(CC2)OC(=O)C3=CC=CC=C3)C#N

Description

4-Cyano-4-(piperidin-1-yl)cyclohexyl benzoate is a useful research compound. Its molecular formula is C19H24N2O2 and its molecular weight is 312.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Benzoyloxycyclohexanone (13.5 g, 62 mmoles), piperidine hydrochloride (8.1 g, 67 mmoles) and potassium cyanide (4.25 g, 65 mmoles) were dissolved in 60 ml of 95% ethanol and 60 ml of water. The mixture was stirred at room temperature for 16 hours (overnight). The resulting solid material was collected by filtration. The filtrate was diluted with 100 ml of water and the solution was extracted with ether. Concentration of the ethereal solution gave more solid material. The combined solid material was recrystallized from 90% ethanol to give 14.5 g of white crystalline solid (mp: 165°-171° C.) in 75% yield.